Cas no 56648-95-4 (2,3-Bis[(9z)-9-octadecenoyloxy]propyl 2-(trimethylammonio)ethyl phosphate)

• Product Name: 2,3-Bis[(9z)-9-octadecenoyloxy]propyl 2-(trimethylammonio)ethyl phosphate
• CAS No: 56648-95-4
• MF: C₄₄H₈₄NO₈P
• MW: 786.113435745239
• CID: 2156265
• PubChem ID: 103587
• Update Time: 2025-04-21

2,3-Bis[(9z)-9-octadecenoyloxy]propyl 2-(trimethylammonio)ethyl phosphate Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis[(9z)-9-octadecenoyloxy]propyl 2-(trimethylammonio)ethyl phosphate
• [O-[1-O,2-O-Bis(9-octadecenoyl)-L-glycero-3-phospho]choline]anion
• MFCD00135191
• 2,3-Bis[(octadec-9-enoyl)oxy]propyl 2-(trimethylazaniumyl)ethyl phosphate
• FD15886
• DTXSID90988429
• 2,3-Bis[(9Z)-9-octadecenoyloxy]propyl 2-(trimethylammonio)ethyl p hosphate
• 1,2-Di(cis-9-octadecenoyl)-sn-glycero-3-phosphocholine;3-sn-Phosphatidylcholine, 1,2-dioleoyl;DOPC;L-?-Phosphatidylcholine,dioleoyl; L-b,?-Dioleoyl-?-lecithin
• 56648-95-4
• 1, 2-dioleoyl-sn-glycero-3-phosphocholine
• SY055923

• Inchi： 1S/C44H84NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-43(46)50-40-42(41-52-54(48,49)51-39-38-45(3,4)5)53-44(47)37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h20-23,42H,6-19,24-41H2,1-5H3
• InChI Key： SNKAWJBJQDLSFF-UHFFFAOYSA-N
• SMILES： P(=O)([O-])(OCC(COC(CCCCCCCC=CCCCCCCCC)=O)OC(CCCCCCCC=CCCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 785.593
• Monoisotopic Mass: 785.593
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 54
• Rotatable Bond Count: 42
• Complexity: 972
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 111A^2
• XLogP3: 13.8

Experimental Properties

• PSA: 121.00000
• LogP: 12.79440